3-{3-[(1H-imidazol-1-yl)methyl]azetidine-1-carbonyl}-5-phenyl-1,2-oxazole

• IUPAC Name: [3-(imidazol-1-ylmethyl)azetidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C17H16N4O2/c22-17(21-10-13(11-21)9-20-7-6-18-12-20)15-8-16(23-19-15)14-4-2-1-3-5-14/h1-8,12-13H,9-11H2
• InChI Key: PFOYGVVOIQVMPE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NOC(=C2)C3=CC=CC=C3)CN4C=CN=C4
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

Imidazole is a five-membered heterocyclic compound that contains three carbon atoms, two nitrogen atoms, and two double bonds. It’s also known as 1,3-diazole. Imidazole is a core part of many important biological molecules, including histidine, purine, and histamine.

Synthesis Analysis

Imidazole can be synthesized in a variety of ways. One common method is the condensation of glyoxal, formaldehyde, and ammonia.

Molecular Structure Analysis

Imidazole has two nitrogen atoms; one bears a hydrogen atom, and the other is a pyrrole-type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it can show two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, meaning it can act as both an acid and a base. It’s highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. It has a molecular weight of 68.08 g/mol.

Scientific Research Applications

Therapeutic Potential

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Antimicrobial Activity

Imidazole derivatives have shown potential in antimicrobial studies. For instance, pyridin-3-yl (2-(2,3,4,5-tetra substituted phenyl)-1H-imidazol-1-yl) methanone, a compound synthesized by Narasimhan et al., demonstrated antimicrobial potential against S. aureus, B. subtilis, and E. .

Dyes for Solar Cells and Other Optical Applications

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Functional Materials

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Catalysis

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Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They are key components in functional molecules used in various applications .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The properties of imidazole derivatives can be influenced by various factors, including ph and temperature .

Safety and Hazards

Like all chemicals, imidazole should be handled with care. It can cause skin and eye irritation, and it may be harmful if swallowed.

Future Directions

Imidazole is an important synthon in the development of new drugs. Its broad range of chemical and biological properties make it a valuable tool in medicinal chemistry.